2-(Methylthio)thiophene-4-carboxaldehyde
Overview
Description
2-(Methylthio)thiophene-4-carboxaldehyde is a chemical compound with the CAS Number: 88511-86-8 . It has a molecular weight of 158.25 . The IUPAC name for this compound is 5-(methylthio)thiophene-3-carbaldehyde .
Synthesis Analysis
The synthesis of thiophene derivatives, such as this compound, often involves condensation reactions . For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6OS2/c1-8-6-2-5(3-7)4-9-6/h2-4H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Thiophene derivatives, including structures similar to 2-(Methylthio)thiophene-4-carboxaldehyde, have been extensively studied for their medicinal properties. For instance, they are present in many drugs with antimicrobial, anticancer, antiparasitic, anti-inflammatory, and antihypertensive activities. Such compounds are crucial in drug development due to their bioactivities and potential for structural modification, enabling the creation of new therapeutic agents (D. Xuan, 2020).
Applications in Organic Materials
Thiophene derivatives are also significant in the development of organic materials, especially due to their electronic properties. The exploration of thiophene-based electric conductors has opened avenues for designing heterocyclic structures that meet specific operational requirements in electronic devices. This includes the control of redox potentials and the development of polythiophene models for improved efficiency and versatility in electronic applications (G. Pagani, 1994).
Environmental Applications
The study of thiophene derivatives extends into environmental science, particularly in understanding the biodegradation of condensed thiophenes found in petroleum. These compounds comprise a significant portion of the organosulfur compounds in petroleum, posing environmental risks. Research into their biodegradation pathways, toxicity, and environmental fate is crucial for developing strategies to mitigate pollution and understand the ecological impact of fossil fuel products (K. Kropp & P. Fedorak, 1998).
Safety and Hazards
properties
IUPAC Name |
5-methylsulfanylthiophene-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6OS2/c1-8-6-2-5(3-7)4-9-6/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOIXCSMAOWHQQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC(=CS1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88511-86-8 |
Source
|
| Record name | 2-(Methylthio)thiophene-4-carboxaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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